4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 4-[(3-hydroxybutylamino)methyl]benzonitrile
• InChI: InChI=1S/C12H16N2O/c1-10(15)6-7-14-9-12-4-2-11(8-13)3-5-12/h2-5,10,14-15H,6-7,9H2,1H3
• InChI Key: VSAQTSRGPPNZNH-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCC1=CC=C(C=C1)C#N)O

Description

4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile is a benzonitrile derivative featuring a 3-hydroxybutyl-substituted aminomethyl group at the para position of the aromatic ring.

Preparation Methods

Preparation of 4-Cyanobenzyl Bromide

The synthesis begins with the bromination of 4-methylbenzonitrile. Using N-bromosuccinimide (NBS) and a radical initiator (e.g., AIBN) in CCl₄, the methyl group is selectively brominated to yield 4-cyanobenzyl bromide. Typical conditions involve refluxing at 80°C for 12 hours, achieving yields of 85–90%.

Key Data:

Parameter	Value
Reagents	NBS, AIBN, CCl₄
Temperature	80°C
Yield	85–90%
Purity (HPLC)	>95%

Alkylation with 3-Hydroxybutylamine

3-Hydroxybutylamine is prepared via reductive amination of 3-hydroxybutyraldehyde using ammonium acetate and sodium cyanoborohydride in methanol. The resulting amine is then reacted with 4-cyanobenzyl bromide in the presence of K₂CO₃ in DMF at 60°C for 6 hours.

Reaction Scheme:
$$
\text{4-Cyanobenzyl bromide} + \text{3-Hydroxybutylamine} \xrightarrow{\text{K}2\text{CO}3, \text{DMF}} \text{Target Compound}
$$

Optimized Conditions:

• Molar ratio : 1:1.2 (bromide:amine)
• Solvent : Anhydrous DMF
• Temperature : 60°C
• Yield : 68–72%

Synthetic Route 2: Reductive Amination

Synthesis of 4-Cyanobenzaldehyde

4-Cyanobenzaldehyde is obtained through oxidation of 4-cyanobenzyl alcohol using pyridinium chlorochromate (PCC) in dichloromethane. The reaction proceeds at room temperature for 3 hours, yielding 92–95% product.

Reductive Amination with 3-Hydroxybutylamine

The aldehyde is condensed with 3-hydroxybutylamine in methanol, followed by reduction with sodium cyanoborohydride (NaBH₃CN) . The hydroxyl group is temporarily protected as a tert-butyldimethylsilyl (TBS) ether to prevent side reactions during the reduction.

Critical Parameters:

Parameter	Value
Protecting Group	TBSCl, imidazole
Reducing Agent	NaBH₃CN (1.5 equiv)
Reaction Time	12 hours
Deprotection Agent	TBAF in THF
Overall Yield	75–78%

Alternative Methodologies

Mitsunobu Reaction

A less common approach employs the Mitsunobu reaction to couple 4-cyanobenzyl alcohol with 3-hydroxybutylamine using diethyl azodicarboxylate (DEAD) and triphenylphosphine. While efficient, this method suffers from high reagent costs and challenges in isolating the product from phosphine byproducts.

Comparison of Methods:

Method	Yield	Cost	Scalability
Alkylation	68–72%	Low	High
Reductive Amination	75–78%	Medium	Moderate
Mitsunobu	80–82%	High	Low

Purification and Characterization

The crude product is purified via column chromatography (SiO₂, hexane/EtOAc 3:1) or recrystallization from ethanol/water . Characterization by ¹H NMR reveals distinct signals:

• Aromatic protons : δ 7.6 (d, J=8.0 Hz, 2H), 7.4 (d, J=8.0 Hz, 2H)
• Methylene group : δ 3.7 (s, 2H, CH₂N)
• Hydroxybutyl chain : δ 3.4 (m, 1H, CHOH), 1.6–1.4 (m, 4H, CH₂CH₂)

Mass Spectrometry : ESI-MS m/z calc. for C₁₃H₁₇N₂O [M+H]⁺: 217.13; found: 217.14.

Chemical Reactions Analysis

Types of Reactions

4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile undergoes various types of chemical reactions, including:

Oxidation: The hydroxybutyl group can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst (e.g., palladium on carbon) are employed.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides are used in the presence of a base to facilitate substitution reactions.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of primary amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Physicochemical Properties

The hydroxybutyl side chain distinguishes 4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile from related compounds. Key comparisons include:

• 4-((Methylamino)methyl)benzonitrile (CAS 90389-96-1): Substituent: Methyl group instead of hydroxybutyl. Impact: Reduced hydrophilicity (predicted logP ~1.8 vs. ~1.5 for the target compound) and lower solubility in aqueous media. This simplicity may limit its utility in biological systems requiring polar interactions .
• 4-((3-Hydroxypiperidin-1-yl)methyl)benzonitrile (CAS 1044769-69-8): Substituent: Hydroxypiperidinyl group. Predicted solubility is higher than the target compound due to increased polarity .
• 4-({[4-(methylsulfanyl)phenyl]methyl}amino)benzonitrile: Substituent: Methylsulfanylphenyl group.

Data Table: Key Comparative Metrics

Compound Name	Molecular Weight	Substituent Type	Predicted logP	Solubility (mg/mL)	Biological Activity
4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile	~220	Hydroxyalkyl	1.5	10–20	Under investigation
4-((Methylamino)methyl)benzonitrile	146.19	Alkyl	1.8	<5	Synthetic intermediate
TF2 (Diarylpyrimidine)	423.44	Aromatic heterocycle	3.2	<1	HIV-1 NNRTI (IC₅₀ = 12 nM)
4-((3-Hydroxypiperidin-1-yl)methyl)benzonitrile	218.28	Cyclic hydroxyalkyl	0.9	>50	Unknown
4-({[4-(methylsulfanyl)phenyl]methyl}amino)benzonitrile	254.35	Thioether	2.5	15–30	Unknown

Research Implications

The hydroxybutyl side chain in 4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile offers a unique balance of hydrophilicity and flexibility, making it a candidate for optimizing solubility in drug design. However, its lack of rigid aromatic or heterocyclic moieties may limit binding affinity compared to diarylpyrimidines or bicyclic NNRTIs. Future studies should explore hybrid derivatives combining hydroxyalkyl chains with heterocyclic cores to enhance both solubility and target engagement .

Biological Activity

4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile is a compound with a unique structural configuration that includes a benzonitrile core modified by a hydroxybutylamino side chain. This structure suggests significant potential for various biological activities, particularly in pharmaceutical applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, potential therapeutic uses, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile is C13H18N2O, which indicates the presence of both amino and hydroxy functional groups. These functionalities enhance its solubility and reactivity, making it a candidate for drug development targeting specific biological pathways.

Pharmacological Potential

Research indicates that 4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile may interact with various biological targets, including receptors and enzymes. Preliminary studies are focused on its binding affinity and the resulting pharmacological effects. The following table summarizes some of the potential biological activities based on structural similarities with other compounds:

Compound Name	Structural Features	Unique Properties
4-Hydroxy-3-methoxybenzonitrile	Hydroxy and methoxy substituents	Different reactivity profiles due to methoxy group
4-Cyano-2-methoxyphenol	Cyano group with methoxy substitution	Used in different chemical syntheses
4-(Hydroxymethyl)benzonitrile	Hydroxymethyl group	Acts as a precursor for various organic reactions

The unique combination of hydroxy, amino, and nitrile functionalities in 4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile enhances its chemical reactivity compared to similar compounds, suggesting diverse biological activities.

Case Studies

• Anti-inflammatory Activity : A study explored the anti-inflammatory properties of similar compounds by assessing their impact on NF-κB activity and cytokine secretion in human monocytes. Compounds that share structural features with 4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile demonstrated significant attenuation of pro-inflammatory cytokines in vitro .
• Neuroprotective Effects : Research on related compounds like 3-hydroxybenzaldehyde has shown they can enhance intracellular antioxidant activity and protect against apoptosis in astrocytes exposed to harmful stimuli. This suggests that 4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile may also exhibit neuroprotective properties .
• Potential Therapeutic Applications : Given its structural characteristics, there is speculation that 4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile could serve as a lead compound in drug development for conditions such as cancer or infections due to its ability to modulate biological pathways.

Research Findings

Recent studies have begun to characterize the interactions of 4-{[(3-Hydroxybutyl)amino]methyl}benzonitrile with various biological targets. The following findings are noteworthy:

• Binding Affinity : Ongoing biochemical assays are investigating how this compound binds to specific receptors or enzymes relevant to inflammation and neuroprotection.
• Molecular Modeling : Computational studies are being conducted to predict how structural modifications might enhance its biological activity.
• In Vitro Studies : Initial assays indicate that this compound may influence cellular signaling pathways associated with inflammation and cell survival.